N-1H-benzimidazol-2-yl-1-(3-methylbutyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-1-(3-methylbutyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H22N4O2/c1-11(2)7-8-21-10-12(9-15(21)22)16(23)20-17-18-13-5-3-4-6-14(13)19-17/h3-6,11-12H,7-10H2,1-2H3,(H2,18,19,20,23)
• InChI Key: JXRXGLZMRYDUPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CC(CC1=O)C(=O)NC2=NC3=CC=CC=C3N2
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N-1H-benzimidazol-2-yl-1-(3-methylbutyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BMK-1, and it is a potent inhibitor of the protein kinase CK2. CK2 is an important enzyme that plays a key role in many cellular processes, including cell growth and proliferation, DNA repair, and apoptosis.

Scientific Research Applications

BMK-1 has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of cancer research. CK2 is overexpressed in many types of cancer, and BMK-1 has been shown to inhibit CK2 activity and induce apoptosis in cancer cells. BMK-1 has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, BMK-1 has been studied for its potential applications in the treatment of viral infections, such as HIV and hepatitis C.

Mechanism of Action

BMK-1 is a potent inhibitor of CK2, which is an important enzyme that plays a key role in many cellular processes. CK2 is a serine/threonine kinase that phosphorylates a wide range of proteins involved in cell growth and proliferation, DNA repair, and apoptosis. BMK-1 binds to the ATP-binding site of CK2 and inhibits its activity, leading to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects
BMK-1 has been shown to have a wide range of biochemical and physiological effects. In cancer cells, BMK-1 has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In addition, BMK-1 has been shown to reduce inflammation and oxidative stress in the brain, which may have potential applications in the treatment of neurodegenerative diseases. BMK-1 has also been shown to inhibit the replication of viral pathogens, such as HIV and hepatitis C.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMK-1 is its potency and specificity as a CK2 inhibitor. BMK-1 has been shown to be more potent than other CK2 inhibitors, such as CX-4945. In addition, BMK-1 has been shown to be highly selective for CK2, with minimal off-target effects. However, one of the limitations of BMK-1 is its solubility, which can make it difficult to use in certain experimental settings.

Future Directions

There are many future directions for research on BMK-1. One area of research is the development of more potent and selective CK2 inhibitors based on the structure of BMK-1. Another area of research is the identification of new applications for BMK-1 in the treatment of cancer, neurodegenerative diseases, and viral infections. In addition, there is a need for more research on the pharmacokinetics and pharmacodynamics of BMK-1, as well as its safety and toxicity in vivo.
Conclusion
BMK-1 is a potent inhibitor of the protein kinase CK2 that has been extensively studied for its potential applications in scientific research. BMK-1 has been shown to have a wide range of biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction of inflammation and oxidative stress. Despite its limitations, BMK-1 has significant potential as a tool for studying CK2 signaling pathways and developing new therapies for cancer, neurodegenerative diseases, and viral infections.

Synthesis Methods

The synthesis of BMK-1 is a complex process that involves several steps. The first step is the synthesis of a key intermediate, which is then used to synthesize the final product. The intermediate is prepared by reacting 2-aminobenzimidazole with 3-methylbutanal in the presence of a Lewis acid catalyst. The resulting product is then reacted with pyrrolidine-2,5-dione to produce BMK-1.